Cas no 63870-38-2 (2-(hydroxymethyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one)

2-(Hydroxymethyl)-5-methyl-4H,7H-1,2,4-triazolo[1,5-a]pyrimidin-7-one is a heterocyclic compound featuring a fused triazolopyrimidine core with a hydroxymethyl substituent. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The hydroxymethyl group enhances solubility and provides a versatile handle for further functionalization, while the triazolopyrimidine scaffold contributes to its stability and binding affinity in biological systems. Its well-defined crystalline form ensures consistent purity, making it suitable for research and industrial applications requiring precise molecular frameworks. The compound’s balanced properties make it valuable for developing novel active ingredients or specialized materials.

2-(hydroxymethyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one structure

63870-38-2 structure

Product Name:2-(hydroxymethyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one

CAS No:63870-38-2

MF:C₇H₈N₄O₂

MW:180.16402053833

CID:518071

PubChem ID:834899

Update Time:2026-04-29

2-(hydroxymethyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

- [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one,2-(hydroxymethyl)-5-methyl-
- [1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one, 2-(hydroxymethyl)-5-methyl-
- 2-(Hydroxymethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(1H)-one
- 2-(Hydroxymethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
- 2-(hydroxymethyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one

Computed Properties

Exact Mass: 180.06484
Monoisotopic Mass: 180.064726
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 356
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 77.3

Experimental Properties

Density: 1.68
Boiling Point: 312.1°C at 760 mmHg
Flash Point: 142.5°C
Refractive Index: 1.768
PSA: 77.29

2-(hydroxymethyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one Pricemore >>

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Enamine	EN300-131039-0.05g	2-(hydroxymethyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one	63870-38-2	95%	0.05g	$202.0	2023-06-08
Enamine	EN300-131039-0.1g	2-(hydroxymethyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one	63870-38-2	95%	0.1g	$301.0	2023-06-08
Enamine	EN300-131039-0.25g	2-(hydroxymethyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one	63870-38-2	95%	0.25g	$431.0	2023-06-08
Enamine	EN300-131039-0.5g	2-(hydroxymethyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one	63870-38-2	95%	0.5g	$679.0	2023-06-08
Enamine	EN300-131039-1.0g	2-(hydroxymethyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one	63870-38-2	95%	1g	$871.0	2023-06-08
Enamine	EN300-131039-2.5g	2-(hydroxymethyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one	63870-38-2	95%	2.5g	$1707.0	2023-06-08
Enamine	EN300-131039-5.0g	2-(hydroxymethyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one	63870-38-2	95%	5g	$2525.0	2023-06-08
Enamine	EN300-131039-10.0g	2-(hydroxymethyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one	63870-38-2	95%	10g	$3746.0	2023-06-08
1PlusChem	1P01A6HL-50mg	[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-(hydroxymethyl)-5-methyl-	63870-38-2	95%	50mg	$303.00	2024-04-22
1PlusChem	1P01A6HL-100mg	[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-(hydroxymethyl)-5-methyl-	63870-38-2	95%	100mg	$434.00	2024-04-22